2-((1-benzyl-1H-indol-3-yl)thio)-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-(1-benzylindol-3-yl)sulfanyl-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C25H24N2OS/c1-18-12-19(2)14-21(13-18)26-25(28)17-29-24-16-27(15-20-8-4-3-5-9-20)23-11-7-6-10-22(23)24/h3-14,16H,15,17H2,1-2H3,(H,26,28)
• InChI Key: JPXNZBYUEQAAGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CC4=CC=CC=C4)C
• Molecular Formula: C25H24N2OS
• Molecular Weight: 400.5 g/mol
• CAS No.: 681273-72-3

Description

2-((1-benzyl-1H-indol-3-yl)thio)-N-(3,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C25H24N2OS and its molecular weight is 400.54. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Cascade Reactions

One significant application of thioureido-acetamides, closely related to the compound , is in the synthesis of various heterocycles through one-pot cascade reactions. Schmeyers and Kaupp (2002) demonstrated that thioureido-acetamides serve as versatile starting materials for synthesizing heterocycles like 2-iminothiazoles, thioparabanic acids, and imidazo[1,2-c]pyrimidines with excellent atom economy (J. Schmeyers & G. Kaupp, 2002). These reactions underscore the compound's utility in generating structurally diverse and potentially bioactive heterocycles.

Antimicrobial and Antioxidant Agents

The design and synthesis of compounds bearing benzimidazole, benzothiazole, and indole moieties, including structures analogous to 2-((1-benzyl-1H-indol-3-yl)thio)-N-(3,5-dimethylphenyl)acetamide, have shown promising antimicrobial and antioxidant activities. Naraboli and Biradar (2017) synthesized derivatives with potent anti-microbial activity against bacteria and fungi and exhibited very good antioxidant activity, demonstrating the therapeutic potential of such compounds (B. S. Naraboli & J. S. Biradar, 2017).

Biological Activities and Drug Design

Further research into similar acetamide derivatives revealed a variety of biological activities, including antifungal and plant growth regulating effects. Fa-qian et al. (2005) synthesized novel triazole compounds containing thioamide groups, which demonstrated these activities, highlighting the potential of acetamide derivatives in agricultural and pharmaceutical applications (Li Fa-qian et al., 2005).

pKa Determination and Chemical Properties

The chemical properties, such as acidity constants (pKa values), of newly synthesized acetamide derivatives have also been a focus of research. Duran and Canbaz (2013) determined the pKa values of benzothiazole-2-yl acetamide derivatives, providing crucial information for understanding the compound's behavior in biological systems (M. Duran & M. Canbaz, 2013).